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Compound of Interest

Compound Name: Trehalose

Cat. No.: B1683222 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Trehalose, a non-hazardous disaccharide commonly used in pharmaceutical

formulations and research. While Trehalose is considered safe, adherence to standard

laboratory best practices is crucial to maintain a secure and efficient workspace.

Personal Protective Equipment (PPE): Your First
Line of Defense
Although Trehalose is not classified as a hazardous substance, the use of basic personal

protective equipment is recommended to prevent nuisance dust exposure and maintain good

laboratory hygiene.

PPE Category Recommendation

Eye Protection Safety glasses with side shields

Hand Protection Standard laboratory gloves (e.g., nitrile)

Body Protection Laboratory coat

Respiratory

Not generally required for small quantities

handled with good ventilation. If dustiness is a

concern, a dust mask (e.g., N95) can be used.
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Operational Plan: Safe Handling Protocols
A clear, step-by-step operational plan ensures consistency and safety in the laboratory.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the substance name (Trehalose), date

of receipt, and any lot numbers.

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to

prevent moisture absorption and contamination.

Handling and Weighing
Designated Area: Whenever possible, handle and weigh solid Trehalose in a designated

area, such as on a clean benchtop, to minimize the potential for cross-contamination.

Ventilation: Work in a well-ventilated area to avoid the inhalation of fine powder. For

procedures that may generate significant dust, consider using a fume hood or a powder

handling enclosure.

Dispensing: Use a clean scoop or spatula to transfer the powder. Avoid scooping directly

from the primary container to a reaction vessel to prevent contamination of the bulk material.

Weighing paper or a clean, tared container should be used.

Minimizing Dust: Handle the powder gently to minimize the generation of airborne dust.

Close the container immediately after use.

Preparation of Solutions
Dissolving: Trehalose is readily soluble in water. When preparing solutions, add the powder

to the solvent to avoid clumping.

Labeling Solutions: Clearly label all prepared solutions with the name of the substance,

concentration, solvent, and date of preparation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan: Responsible Waste Management
As a non-hazardous substance, the disposal of Trehalose is straightforward but should be

conducted in accordance with institutional and local regulations.

Solid Waste: Uncontaminated solid Trehalose waste can typically be disposed of in the

regular laboratory trash.

Aqueous Solutions: Dilute aqueous solutions of Trehalose can generally be disposed of

down the drain with copious amounts of water.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

water) before being discarded in the regular trash or recycling, depending on the container

material. Ensure all labels are defaced or removed.

Contaminated Waste: If Trehalose is contaminated with a hazardous substance, it must be

disposed of as hazardous waste, following all applicable regulations for the contaminant.

Toxicological Data
The following table summarizes available toxicological data for Trehalose. It is important to

note that Trehalose is generally recognized as safe (GRAS).

Test Result Species

Oral LD50 > 5,000 mg/kg Rat

Skin Irritation Non-irritating Rabbit

Eye Irritation Non-irritating Rabbit
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Caption: Workflow for the safe handling of Trehalose in a laboratory setting.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Trehalose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-
handling-trehalose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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